Cas no 877648-02-7 (N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzene-1-sulfonamide)

• Product Name: N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzene-1-sulfonamide
• CAS No: 877648-02-7
• MF: C₁₇H₂₂N₂O₄S
• MW: 350.432583332062
• CID: 5878366
• PubChem ID: 12005817
• Update Time: 2025-06-09

N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-(2-furanyl)-2-(4-morpholinyl)ethyl]-4-methyl-
• AKOS021695859
• SR-01000020082-1
• F2504-0556
• N-(2-(furan-2-yl)-2-morpholinoethyl)-4-methylbenzenesulfonamide
• AKOS002056802
• SR-01000020082
• SMR000237608
• MLS000724719
• 877648-02-7
• N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]-4-methylbenzene-1-sulfonamide
• HMS2532D15
• CCG-92830
• NCGC00136419-01
• MFCD06406759
• CHEMBL1457748
• G856-4922
• HMS1903M21
• N-[2-(furan-2-yl)-2-morpholin-4-ylethyl]-4-methylbenzenesulfonamide
• N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C17H22N2O4S/c1-14-4-6-15(7-5-14)24(20,21)18-13-16(17-3-2-10-23-17)19-8-11-22-12-9-19/h2-7,10,16,18H,8-9,11-13H2,1H3
• InChI Key： BHSYRDPQKSEGKF-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CO2)N2CCOCC2)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 350.13002836g/mol
• Monoisotopic Mass: 350.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 481.6±55.0 °C(Predicted)
• pka: 10.91±0.50(Predicted)

Additional information on N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzene-1-sulfonamide

N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzene-1-sulfonamide (CAS No. 877648-02-7): An Overview

N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzene-1-sulfonamide (CAS No. 877648-02-7) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, also known as Furanomorpholine sulfonamide, has gained attention due to its unique structural features and biological activities. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzene-1-sulfonamide is characterized by a furan ring, a morpholine moiety, and a sulfonamide group attached to a substituted benzene ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The furan ring is known for its aromaticity and reactivity, while the morpholine moiety provides hydrophilic characteristics and can form hydrogen bonds. The sulfonamide group is a common functional group in pharmaceuticals, known for its ability to interact with various biological targets.

Recent studies have explored the synthesis of N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzene-1-sulfonamide using different methodologies. One notable approach involves the reaction of 4-methylbenzenesulfonyl chloride with 2-(furan-2-yl)-2-(morpholinomethyl)ethanamine in the presence of a base such as triethylamine. This method has been reported to yield high purity and yield, making it suitable for large-scale production. Another approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall efficiency.

The biological activities of N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-4-methylbenzene-1-sulfonamide have been extensively studied in recent years. One area of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that N-2-(furan-2-yl)-2-(morpholin-4-y l)ethyl - 4 - methylbenzene - 1 - sulfonamide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N - 2 - (furan - 2 - yl) - 2 - (morpholin - 4 - yl) ethyl - 4 - methylbenzene - 1 - sulfonamide is in the field of cancer research. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are known to play crucial roles in cell survival and proliferation.

In addition to its anti-inflammatory and anticancer properties, N - 2 - (furan - 2 - yl) - 2 - (morpholin - 4 - yl) ethyl - 4 - methylbenzene - 1 - sulfonamide has also been investigated for its potential as an antiviral agent. Research has shown that this compound can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The antiviral activity is thought to be mediated by the interference with viral entry or replication processes within host cells.

The pharmacokinetic properties of N - 2 -(furan - 2-y l)eth yl -(mor ph olin e-y l )et h yl -(m eth yl ben z ene )s ul fon amide have also been studied to assess its suitability for therapeutic applications. Preclinical studies in animal models have demonstrated that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These findings suggest that it may be suitable for development as an orally administered drug.

To further explore the therapeutic potential of N -(fur ano morph olin e sul fo namide), several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens of this compound in various disease settings. Preliminary results from phase I trials have shown promising safety profiles with no significant adverse effects reported at therapeutic doses.

In conclusion, N -(fur ano morph olin e sul fo namide) (CAS No. 877648-02-7) is a multifaceted compound with a wide range of potential applications in medicine and pharmacology. Its unique chemical structure confers distinct biological activities, making it a promising candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery and development.